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Compound of Interest

Compound Name: 6-chloro-5-iodo-1H-indole

CAS No.: 122509-74-4

Cat. No.: B177018

Get Quote

Executive Summary: The "Zero-Ambiguity"
Directive[1]
Disposing of 6-chloro-5-iodo-1H-indole requires strict adherence to halogenated waste

protocols.[1] Unlike standard organic solids, the presence of both chlorine and iodine atoms on

the indole scaffold necessitates segregation from non-halogenated waste streams to prevent

the formation of toxic byproducts (e.g., dioxins, acid gases) during downstream incineration.

Immediate Action Required:

NEVER dispose of this compound down the drain.[1]

NEVER mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire

mixture is relabeled as "Halogenated Waste."

ALWAYS label waste containers explicitly as "Halogenated Organic Solid" or "Halogenated

Solvent Waste."[1]
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Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Property Data

Chemical Name 6-Chloro-5-iodo-1H-indole

CAS Number 122509-74-4

Molecular Formula C₈H₅ClIN

Physical State Solid (Off-white to yellow powder/crystals)

Solubility
Soluble in DMSO, DMF, DCM; Low solubility in

water.[1]

Primary Hazards
Irritant (Skin/Eye/Respiratory), Harmful if

swallowed.

GHS H-Codes
H302 (Harmful if swallowed), H315 (Skin Irrit.),

H319 (Eye Irrit.), H335 (STOT SE 3)

RCRA Status
Not P-listed or U-listed.[1] Managed as

Halogenated Organic Waste.

Technical Insight: The iodine atom at the C5 position is relatively labile under strong oxidative

conditions.[1] Mixing this compound with strong oxidizers (e.g., concentrated nitric acid,

permanganates) can release toxic iodine vapor (

).
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The core requirement for disposal is segregation.[1] Laboratory waste contractors typically

charge significantly more for halogenated waste because it requires specialized incineration

with scrubbers to neutralize acidic gases (HCl, HI).

The Segregation Decision Matrix
The following diagram illustrates the decision logic for disposing of 6-chloro-5-iodo-1H-indole
in various experimental states.
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Waste Generation:
6-Chloro-5-iodo-1H-indole

Determine Physical State

Solid Waste
(Pure compound, filter cake)

Liquid Waste
(Mother liquor, reaction mix)

Contaminated Debris
(Gloves, paper, sharps)

Container: Wide-mouth Jar
Label: 'Halogenated Organic Solid' Solvent Composition? Sharps Container

(Needles, broken glass)

Sharp

Double-bagged
Dry Waste Box

Non-sharp

Contains Halogens?
(DCM, Chloroform)

Yes

Non-Halogenated?
(MeOH, Acetone, Ethyl Acetate)

No

MUST be classified as:
HALOGENATED SOLVENT WASTE

Contaminated by Indole

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-chloro-5-iodo-1H-indole waste streams. Note that

even non-halogenated solvents become "Halogenated Waste" once contaminated with this
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compound.[1][2]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired chemicals, weighing boat residues, excess reagent.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]

Labeling: Affix a hazardous waste tag.

Chemical Name: Write out "6-Chloro-5-iodo-1H-indole".

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Constituent Tag: Clearly mark "Halogenated Organic Solid".

Storage: Keep the container closed and stored in a satellite accumulation area (SAA) until

pickup.

Disposal: Hand off to your facility's EHS team for high-temperature incineration.

Protocol B: Liquid Waste (Solutions)
Applicable to: Reaction mixtures, mother liquors, rotary evaporator traps.

Critical Rule: If 6-chloro-5-iodo-1H-indole is dissolved in a non-halogenated solvent (e.g.,

Acetone), the entire volume must now be treated as Halogenated Waste.[1]

Segregation: Do not pour this solution into the "Non-Halogenated / Flammable" carboy. It

must go into the "Halogenated Waste" carboy (often distinct by color, e.g., yellow vs. red

cans).

Compatibility Check: Ensure the waste container does not contain strong acids or oxidizers.

[1]

Rinsing:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2773648
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2773648
https://www.benchchem.com/product/b177018/docs?utm_src=pdf-body#6-chloro-5-iodo-1h-indole-proper-disposal-handling-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/2773648
https://www.benchchem.com/product/b177018/docs?utm_src=pdf-body#6-chloro-5-iodo-1h-indole-proper-disposal-handling-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/2773648
https://pubchem.ncbi.nlm.nih.gov/compound/2773648
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinse glassware with a small amount of Acetone or DCM.[1]

Add this rinse to the Halogenated Waste container.[1]

Do not rinse down the sink.[1]

Protocol C: Spill Cleanup (Emergency Procedure)
Scenario: You have spilled ~500 mg of solid powder on the benchtop.

PPE: Wear nitrile gloves, safety glasses, and a lab coat. If powder is fine/dusty, use an N95

respirator or work inside the fume hood.

Containment: Cover the spill with a damp paper towel to prevent dust generation.[1]

Cleanup:

Sweep up the solid using the damp paper towel or a brush/dustpan dedicated to

hazardous waste.[1]

Place all cleanup materials (towels, gloves) into a clear plastic bag.

Disposal: Seal the bag, label it "Debris contaminated with Halogenated Organics," and place

it in the solid hazardous waste bin.

Decontamination: Wipe the surface with a detergent solution, followed by water.[1]

Regulatory Compliance & Transport
While 6-chloro-5-iodo-1H-indole does not have a specific EPA RCRA "P" or "U" code, it is

regulated under the "Characteristic" rules if it exhibits toxicity, but primarily it is managed based

on its chemical class.[1]

EPA Waste Code (Generic): If dissolved in spent halogenated solvents (e.g., Methylene

Chloride), the mixture carries code F002.[3][4] If solid, it is generally classified as D001 (if

ignitable) or simply Non-RCRA Regulated Chemical Waste that requires incineration due to

halogen content.
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DOT Shipping (if transporting):

Likely not regulated as a dangerous good for transport unless in large quantities, but

always refer to the specific SDS Section 14.

Self-Validation: Check the container label.[1][2][5] If no UN number is present, it is likely

not DOT regulated as a hazard class 6.1, but treat as toxic for internal handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Chloro-5-iodo-1H-indole: Proper Disposal & Handling
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177018/docs#6-chloro-5-iodo-1h-indole-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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